3-(1-((3-chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-[1-(3-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]thieno[3,2-d]triazin-4-one
• InChI: InChI=1S/C17H17ClN4O3S2/c1-11-13(18)3-2-4-15(11)27(24,25)21-8-5-12(6-9-21)22-17(23)16-14(19-20-22)7-10-26-16/h2-4,7,10,12H,5-6,8-9H2,1H3
• InChI Key: AAGSCPOWGLHEKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(C=CS4)N=N3
• Molecular Formula: C17H17ClN4O3S2
• Molecular Weight: 424.9 g/mol

Description

3-(1-((3-chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one is a useful research compound. Its molecular formula is C17H17ClN4O3S2 and its molecular weight is 424.92. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activity and Structural Amalgamation

The synthesis and evaluation of compounds involving the amalgamation of 1,2,3-triazoles, piperidines, and thieno pyridine rings demonstrated interesting moderate to good antifungal activity against Aspergillus flavus, Aspergillus niger, and Cryptococcus neoformans. This research highlights the potential of structurally related compounds in developing antifungal agents (Darandale et al., 2013).

Sulfomethylation in Medicinal Chemistry

Sulfomethylation of piperazine and polyazamacrocycles with formaldehyde bisulfite has been described, offering a new route to entry for mixed-side-chain macrocyclic chelates. This process and the resulting compounds have implications for the development of novel chelating agents that could be relevant in medicinal chemistry and diagnostic imaging (van Westrenen & Sherry, 1992).

Antimicrobial Agents

The synthesis and in vitro evaluation of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives as antimicrobial agents against bacterial and fungal pathogens of tomato plants indicate the potential of such compounds in addressing plant diseases. This highlights the applicability of related compounds in the field of agriculture and antimicrobial research (Vinaya et al., 2009).

Ligands for Melanocortin Receptors

Research involving piperazine analogues of the melanocortin 4 receptor (MC4R) specific small-molecule agonist "THIQ" has been conducted to understand their structural and pharmacological characteristics. This work provides insights into the development of compounds targeting MC4R, with potential applications in treating obesity and related metabolic disorders (Mutulis et al., 2004).

Hydrogen Bonding Studies

Investigations into hydrogen bonding in proton-transfer compounds of sulfosalicylic acid with various aliphatic nitrogen Lewis bases, including piperazine, reveal detailed insights into the structural and bonding characteristics of these compounds. Such studies are fundamental in the design and synthesis of molecular materials with specific properties (Smith et al., 2011).